![molecular formula C7H3ClFNO B1530392 3-Chloro-6-fluorobenzo[d]isoxazole CAS No. 374554-89-9](/img/structure/B1530392.png)
3-Chloro-6-fluorobenzo[d]isoxazole
Overview
Description
3-Chloro-6-fluorobenzo[d]isoxazole is a chemical compound with the CAS Number: 374554-89-9 and Linear Formula: C7H3ClFNO . It has a molecular weight of 171.56 . The IUPAC name for this compound is 3-chloro-6-fluoro-1,2-benzisoxazole .
Synthesis Analysis
The synthesis of this compound involves the use of n-butyllithium in tetrahydrofuran and hexane . The reaction mixture is stirred at 0° C and then a solution of this compound is added . After stirring for an hour at ambient temperature, the reaction mixture is poured into a mixture of water and ethyl acetate .Molecular Structure Analysis
The InChI code for this compound is 1S/C7H3ClFNO/c8-7-5-2-1-4(9)3-6(5)11-10-7/h1-3H . This code provides a unique representation of the molecular structure of the compound.Physical and Chemical Properties Analysis
This compound is a solid compound . It has a boiling point of 255.4±20.0C at 760 mmHg . The compound should be stored in an inert atmosphere, under -20C .Scientific Research Applications
Synthesis and Structural Analysis
A series of isoxazole derivatives, including compounds related to 3-Chloro-6-fluorobenzo[d]isoxazole, were synthesized, demonstrating the compound's utility in creating novel molecules with potential biological activities. These derivatives were characterized using melting point, IR, H NMR, elemental analyses, and HRMS, with their crystal structures determined by X-ray diffraction. Theoretical calculations using density functional theory (DFT) provided insights into their molecular geometry and electronic properties, highlighting the compound's versatility in drug design and material science (Jin et al., 2016).
Biological Activity
The antifungal activity of synthetic compounds derived from this compound was evaluated against several pathogens, indicating their potential as antifungal agents. This showcases the compound's role in developing new pharmaceuticals aimed at treating fungal infections (Jin et al., 2016).
Antimicrobial and Anti-inflammatory Applications
Bisthiourea derivatives of dipeptide conjugated to 6-fluoro-3-(piperidin-4-yl)benzo[d]isoxazole were synthesized, exhibiting notable anti-inflammatory and antimicrobial activities. This suggests the compound's applicability in creating new therapeutic agents for treating infections and inflammation-related conditions (Kumara et al., 2017).
Anticancer Activity
Novel fluoro-substituted benzo[b]pyran derivatives, linked to this compound, showed anticancer activity against lung cancer cell lines. These findings underline the compound's potential in cancer research, particularly in designing drugs targeting lung cancer (Hammam et al., 2005).
Environmental Applications
The metabolism of hydroxylated and fluorinated benzoates by Syntrophus aciditrophicus, including derivatives of this compound, was investigated to understand the initial steps of aromatic acid metabolism in strictly anaerobic conditions. This research provides insights into the environmental fate and biodegradation of fluorinated aromatic compounds, highlighting the compound's relevance in environmental science and bioremediation strategies (Mouttaki et al., 2008).
Safety and Hazards
The safety information for 3-Chloro-6-fluorobenzo[d]isoxazole includes several hazard statements: H302-H315-H319-H335 . This indicates that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation . The precautionary statements include P261-P305+P351+P338, which advise avoiding breathing dust/fume/gas/mist/vapours/spray, and if in eyes, rinse cautiously with water for several minutes .
Properties
IUPAC Name |
3-chloro-6-fluoro-1,2-benzoxazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3ClFNO/c8-7-5-2-1-4(9)3-6(5)11-10-7/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KOCRLZPOPOTYCU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1F)ON=C2Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3ClFNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30735272 | |
Record name | 3-Chloro-6-fluoro-1,2-benzoxazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30735272 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.55 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
374554-89-9 | |
Record name | 3-Chloro-6-fluoro-1,2-benzoxazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30735272 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-chloro-6-fluoro-1,2-benzoxazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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